Cas no 102573-86-4 (5-ethynyl-2,2-dimethyl-1,3-dioxane)
5-Ethynyl-2,2-dimethyl-1,3-dioxane is a specialized heterocyclic compound featuring an ethynyl group attached to a 2,2-dimethyl-1,3-dioxane scaffold. This structure imparts unique reactivity, particularly in click chemistry applications, where the terminal alkyne moiety enables efficient cycloaddition reactions, such as copper-catalyzed azide-alkyne coupling (CuAAC). The dioxane ring provides stability while maintaining solubility in common organic solvents, making it suitable for synthetic modifications. Its rigid framework and functional group compatibility are advantageous in pharmaceutical and materials science research, particularly for constructing complex molecular architectures. The compound’s stability under mild conditions further enhances its utility as a versatile intermediate in organic synthesis.
102573-86-4 structure
Product Name:5-ethynyl-2,2-dimethyl-1,3-dioxane
CAS No:102573-86-4
MF:C8H12O2
MW:140.179682731628
MDL:MFCD18805644
CID:125124
PubChem ID:15308257
Update Time:2025-05-21
5-ethynyl-2,2-dimethyl-1,3-dioxane Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, 5-ethynyl-2,2-dimethyl- (9CI)
- 1,3-Dioxane,5-ethynyl-2,2-dimethyl-
- 5-ethynyl-2,2-dimethyl-1,3-dioxane
- SCHEMBL16840375
- 102573-86-4
- EN300-193732
- AKOS025296320
- 1,3-Dioxane, 5-ethynyl-2,2-dimethyl-
-
- MDL： MFCD18805644
- Inchi： 1S/C8H12O2/c1-4-7-5-9-8(2,3)10-6-7/h1,7H,5-6H2,2-3H3
- InChI Key： OMJQUDFBFGZFAO-UHFFFAOYSA-N
- SMILES： O1CC(C#C)COC1(C)C
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
5-ethynyl-2,2-dimethyl-1,3-dioxane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-250 MG |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 250MG |
¥ 3,069.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-500 MG |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 500MG |
¥ 4,092.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-1 G |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 1g |
¥ 5,121.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-5 G |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 5g |
¥ 15,364.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-10 G |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 10g |
¥ 25,608.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-25 G |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 25g |
¥ 51,216.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-100 MG |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 100MG |
¥ 1,280.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-250 MG |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 250MG |
¥ 2,052.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-500 MG |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 500MG |
¥ 3,418.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96684-1 G |
5-ethynyl-2,2-dimethyl-1,3-dioxane |
102573-86-4 | 95% | 1g |
¥ 5,121.00 | 2022-10-13 |
5-ethynyl-2,2-dimethyl-1,3-dioxane Suppliers
Amadis Chemical Company Limited
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(CAS:102573-86-4)5-ethynyl-2,2-dimethyl-1,3-dioxane
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Quantity:5.0g/1.0g/500.0mg/250.0mg/100.0mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:27
Price ($):1926.0/642.0/428.0/257.0/160.0
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5-ethynyl-2,2-dimethyl-1,3-dioxane Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:102573-86-4)5-ethynyl-2,2-dimethyl-1,3-dioxane
Purity:99%/99%/99%/99%/99%
Quantity:5.0g/1.0g/500.0mg/250.0mg/100.0mg
Price ($):1926.0/642.0/428.0/257.0/160.0